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Compound of Interest

Compound Name: 1-(2-Chloropyrimidin-4-yl)azepane

CAS No.: 141924-04-1

Cat. No.: B115767

Get Quote

In-Depth SAR Analysis: 1-(2-Chloropyrimidin-4-
yl)azepane Derivatives
Executive Summary & Scaffold Profile
1-(2-Chloropyrimidin-4-yl)azepane (also known as 4-(azepan-1-yl)-2-chloropyrimidine)

represents a critical "privileged structure" in medicinal chemistry. It serves as a bifunctional

scaffold: the azepane ring provides a hydrophobic, space-filling volumetric core, while the 2-

chloro group acts as a reactive handle for further diversification via nucleophilic aromatic

substitution (

) or palladium-catalyzed cross-coupling.

This guide objectively compares the performance of the azepane-pyrimidine scaffold against its

closest analogs (piperidine, pyrrolidine, and morpholine) across multiple therapeutic targets,

including Influenza M2 proton channels, Schistosoma targets, and Kinases.
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Feature Specification

CAS Number 141924-04-1

Molecular Formula

Molecular Weight 211.69 g/mol

Key Moiety
Azepane (Homopiperidine): A 7-membered

saturated nitrogen ring.[1][2]

Electronic Profile

The C4-amino group is electron-donating,

deactivating the ring slightly, but the C2-position

remains electrophilic enough for a second

substitution.

Lipophilicity (cLogP)
~2.5 (Higher than piperidine analogs due to the

extra methylene group).

Comparative SAR Analysis: Azepane vs.
Alternatives
The decision to incorporate an azepane ring versus a piperidine (6-membered) or pyrrolidine

(5-membered) ring is rarely arbitrary. It is a strategic choice to modulate hydrophobic bulk and

conformational flexibility.

Performance Comparison by Target Class[2][3][4][5][6]
The following table synthesizes experimental data comparing the Azepane scaffold with

standard alternatives.
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Target /
Indication

Azepane
Performance

vs. Piperidine
(6-ring)

vs. Pyrrolidine
(5-ring)

Mechanism of
Action

Influenza A (M2-

S31N Channel)
Superior > 2x Potency > 5x Potency

Azepane fills the

hydrophobic

channel pore

more effectively

than smaller

rings.

Schistosoma

(Anti-parasitic)
Superior > 2.5x Potency Inactive

Bulky

hydrophobic

amine required

for binding;

Pyrrolidine is too

small.

GalR2 (GPCR) Inferior Loss of Affinity Loss of Affinity

The 7-membered

ring creates

steric clash in the

receptor pocket;

Piperidine is

optimal.

GSK-3

(Kinase)
Inferior Loss of Potency Comparable

The ATP-binding

pocket is

sterically

restricted;

Azepane is too

bulky to fit the

"gatekeeper"

region.

Detailed Case Studies
Case Study A: M2-S31N Proton Channel Inhibitors (Antiviral)
In the development of antivirals targeting the amantadine-resistant M2-S31N channel,

hydrophobicity and volume are critical.
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Observation: Compounds with a 4-azepanyl substitution on the pyrimidine core

demonstrated superior blockage of the channel compared to piperidine.

Data Point: In a pyridine/pyrimidine series, azepane analogs consistently showed

inhibition at

, whereas morpholine (hydrophilic) and pyrrolidine (small) analogs were significantly less
active (

).

Insight: The 7-membered ring provides the necessary "grease" to anchor the molecule within

the hydrophobic pore of the viral channel.

Case Study B: Thiophen-2-yl-Pyrimidines (Anti-parasitic)
In a study targeting Schistosoma mansoni, the size of the cyclic amine at the C4 position was

the determinant of activity.

Azepane (C7):

(Active)[3]

Piperidine (C6):

(Moderately Active)[3]

Pyrrolidine (C5):

(Inactive)[3]

Conclusion: This SAR trend (Azepane > Piperidine > Pyrrolidine) suggests a large

hydrophobic pocket where binding affinity correlates directly with Van der Waals contact

surface area.

Experimental Protocols
Protocol A: Regioselective Synthesis of 1-(2-
Chloropyrimidin-4-yl)azepane
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Objective: To synthesize the core scaffold from 2,4-dichloropyrimidine with high regioselectivity

for the C4 position.

Rationale: The C4 position of 2,4-dichloropyrimidine is more electrophilic than the C2 position

due to the para-like resonance effect and lower steric hindrance. Conducting the reaction at low

temperature favors the kinetic product (C4-substitution).

Materials:

2,4-Dichloropyrimidine (1.0 eq)

Azepane (1.0 eq)

Triethylamine (

, 1.2 eq)

Ethanol or DCM (Solvent)

Step-by-Step Methodology:

Preparation: Dissolve 2,4-dichloropyrimidine (10 mmol) in Ethanol (20 mL) in a round-bottom

flask. Cool the solution to 0°C using an ice bath.

Addition: Mix Azepane (10 mmol) and Triethylamine (12 mmol) in Ethanol (5 mL). Add this

mixture dropwise to the cold pyrimidine solution over 30 minutes. Crucial: Slow addition

prevents bis-substitution.

Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) and stir for

another 2 hours. Monitor by TLC (Hexane:EtOAc 4:1). The product (C4-isomer) usually runs

lower than the starting material but higher than the bis-substituted byproduct.

Workup: Evaporate the solvent under reduced pressure. Resuspend the residue in water and

extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over

.
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Purification: The crude material often contains ~5-10% of the C2-isomer. Purify via silica gel

column chromatography (Gradient: 0-20% EtOAc in Hexanes).

Yield: Expected yield 75-85% of 4-(azepan-1-yl)-2-chloropyrimidine.

Protocol B: General Displacement of 2-Chloro (Library
Synthesis)
Objective: To derivatize the scaffold at the C2 position with various amines (SAR exploration).

Methodology:

Dissolve 1-(2-Chloropyrimidin-4-yl)azepane (1.0 eq) in n-Butanol or Dioxane.

Add the desired amine (R-NH2, 1.2 eq) and DIPEA (2.0 eq).

Condition: Heat to 100-120°C (reflux) for 12-24 hours. The C2-chlorine is less reactive than

the C4-chlorine, requiring higher temperatures.

Note: For unreactive amines (e.g., anilines), Palladium-catalyzed Buchwald-Hartwig

conditions may be required (Pd2(dba)3, BINAP, NaOtBu, Toluene, 100°C).

Visualizations
Diagram 1: Regioselective Synthesis Pathway
This diagram illustrates the kinetic control required to obtain the target mono-substituted

azepane scaffold.

2,4-Dichloropyrimidine Azepane (1.0 eq)
Et3N, 0°C
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Byproduct:
2,4-Bis(azepan-1-yl)pyrimidine

(Over-reaction)

Excess Amine
High Temp
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Caption: Kinetic control at 0°C favors nucleophilic attack at the C4 position, yielding the target

scaffold.

Diagram 2: SAR Decision Logic (Azepane vs. Piperidine)
A logical workflow for medicinal chemists deciding when to deploy the azepane scaffold.
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Caption: Decision tree for selecting ring size based on binding pocket topology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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